Cas no 2227826-93-7 ((2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2227826-93-7
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6023849
• PubChem ID: 93991777
• Update Time: 2025-09-28

(2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine
• 2227826-93-7
• EN300-1808664

• Inchi： 1S/C8H15N3/c1-6(9)4-8-5-10-11(3)7(8)2/h5-6H,4,9H2,1-3H3/t6-/m0/s1
• InChI Key： WQLIPQMBZODCFN-LURJTMIESA-N
• SMILES： N1(C)C(C)=C(C=N1)C[C@H](C)N

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine

Exploring the Potential of (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2227826-93-7) in Modern Research

The compound (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2227826-93-7) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, this molecule is being explored for its potential applications in various therapeutic areas. Researchers are particularly interested in its chiral center, which may play a crucial role in its biological activity. The presence of the 1,5-dimethyl-1H-pyrazol-4-yl moiety adds to its versatility, making it a promising candidate for further investigation.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted treatments with fewer side effects. (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine fits into this trend, as its structure allows for precise interactions with biological targets. The compound's amine functional group is particularly noteworthy, as it can participate in hydrogen bonding and other key molecular interactions. This property is often leveraged in the design of central nervous system (CNS) drugs, a hot topic in current pharmaceutical research.

The synthesis and characterization of CAS No. 2227826-93-7 have been subjects of interest for organic chemists. Modern techniques such as asymmetric synthesis and chiral chromatography are employed to obtain the enantiomerically pure form of this compound. The (2S)-configuration is especially important, as it may exhibit different pharmacological properties compared to its enantiomer. This aligns with the growing emphasis on enantioselective drug development, a trend that has gained momentum in response to regulatory requirements for safer medications.

From a drug discovery perspective, (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine serves as a valuable pharmacophore or building block for more complex molecules. Its pyrazole ring is a common feature in many bioactive compounds, contributing to its potential as a scaffold for drug design. Researchers are investigating its possible applications in areas such as neurodegenerative diseases and mood disorders, which are among the most searched health topics today. The compound's ability to potentially modulate neurotransmitter systems makes it particularly relevant to these fields.

The physicochemical properties of CAS No. 2227826-93-7 are also under scrutiny, as they influence the compound's drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Computational chemistry approaches, including molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies, are being applied to predict its behavior in biological systems. These methods align with the current focus on computational drug design, a rapidly growing field that combines chemistry with artificial intelligence.

In the context of green chemistry and sustainable pharmaceutical development, researchers are exploring eco-friendly synthetic routes for (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine. This includes optimizing reaction conditions to reduce waste and energy consumption, addressing the industry's growing commitment to environmental responsibility. The compound's potential as a key intermediate in the synthesis of more complex molecules further enhances its value in sustainable drug development.

As the scientific community continues to investigate CAS No. 2227826-93-7, its potential applications in personalized medicine are becoming increasingly apparent. The compound's chiral nature makes it particularly suitable for studies on individualized drug response, a major focus in contemporary healthcare. With genetic testing becoming more accessible, there is growing interest in how different enantiomers may affect patients differently, making compounds like (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine valuable research tools.

The analytical characterization of (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods not only confirm the compound's structure but also provide insights into its molecular interactions and conformational preferences. Such detailed characterization is crucial for understanding its potential biological activities and guiding further modifications to optimize its properties.

In conclusion, (2S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2227826-93-7) represents an intriguing subject of study at the intersection of medicinal chemistry, drug discovery, and pharmaceutical development. Its unique structural features, combined with current research trends toward targeted therapies and precision medicine, position it as a compound with significant potential for future therapeutic applications. As research progresses, we can anticipate new insights into its mechanisms of action and possible clinical applications.